2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(3-chloro-4-fluorophenyl)acetamide

• IUPAC Name: 2-(6-benzyl-2-methyl-4-oxo-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl)-N-(3-chloro-4-fluorophenyl)acetamide
• InChI: InChI=1S/C23H22ClFN4O2/c1-15-26-21-9-10-28(12-16-5-3-2-4-6-16)13-18(21)23(31)29(15)14-22(30)27-17-7-8-20(25)19(24)11-17/h2-8,11H,9-10,12-14H2,1H3,(H,27,30)
• InChI Key: OJTHIFOEPXUYBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CN(CC2)CC3=CC=CC=C3)C(=O)N1CC(=O)NC4=CC(=C(C=C4)F)Cl
• Molecular Formula: C23H22ClFN4O2
• Molecular Weight: 440.9 g/mol

Description

2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(3-chloro-4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C23H22ClFN4O2 and its molecular weight is 440.9. The purity is usually 95%.
BenchChem offers high-quality 2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(3-chloro-4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-benzyl-2-methyl-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)-N-(3-chloro-4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research on pyrimidine derivatives has shown significant promise in antimicrobial applications. For example, a study on the synthesis and antimicrobial activity of some new pyrimidinone and oxazinone derivatives fused with thiophene rings using 2-chloro-6-ethoxy-4-acetylpyridine as a starting material demonstrated these compounds' effectiveness against various bacterial and fungal strains (Hossan et al., 2012).

Molecular Structure Analysis

The crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and related compounds have been studied to understand their molecular conformation and potential interactions in biological systems (Subasri et al., 2016). These insights are crucial for designing molecules with specific biological activities.

Neurodegenerative Disorders

Compounds targeting the peripheral benzodiazepine receptor (PBR) with potential applications in neurodegenerative diseases have been synthesized and evaluated. For instance, fluoroethoxy and fluoropropoxy substituted pyrimidines showed high in vitro affinity for PBRs, suggesting their utility in imaging studies for neurodegenerative disorders (Fookes et al., 2008).

Anti-inflammatory Applications

The synthesis and reaction of pyrimidine derivatives have also been explored for their anti-inflammatory properties. For example, a study on the synthesis, reactions, and anti-inflammatory activity of heterocyclic systems fused to a thiophene moiety using citrazinic acid as synthon demonstrated significant anti-inflammatory activity, comparable to Prednisolone® as a reference drug (Amr et al., 2007).